N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide

• Molecular Formula: C19H18IN3O3S
• Molecular Weight: 495.3 g/mol
• IUPAC Name: N-(4-iodo-2-methylphenyl)-2-[[5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18IN3O3S/c1-12-3-6-15(7-4-12)25-10-18-22-23-19(26-18)27-11-17(24)21-16-8-5-14(20)9-13(16)2/h3-9H,10-11H2,1-2H3,(H,21,24)
• InChI Key: ZVZKAODFKOCGBF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)I)C

Description

N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide is not fully understood. However, it is thought to act by inhibiting specific enzymes and signaling pathways that are involved in various biological processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have interesting biochemical and physiological effects. Some of the effects of this compound include:
1. Anti-cancer properties: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.
2. Neuroprotective effects: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
3. Vasodilatory effects: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have vasodilatory effects and may be useful in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. High purity: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide can be synthesized with a high degree of purity, which is important for many lab experiments.
2. Interesting biochemical and physiological effects: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Some of the limitations of this compound include:
1. Complex synthesis method: The synthesis of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide is complex and requires specialized equipment and expertise.
2. Limited research: There is still limited research on the applications and mechanism of action of this compound, which limits its potential uses in lab experiments.

Future Directions

There are several future directions for the research and development of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide. Some of these include:
1. Further investigation of its anti-cancer properties: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has shown promising results in inhibiting the growth of cancer cells. Further research is needed to fully understand its potential as an anti-cancer agent.
2. Exploration of its neuroprotective effects: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have neuroprotective effects. Further research is needed to explore its potential use in the treatment of neurodegenerative diseases.
3. Investigation of its vasodilatory effects: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have vasodilatory effects. Further research is needed to explore its potential use in the treatment of hypertension.
4. Development of new synthesis methods: The complex synthesis method of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide limits its potential uses. Developing new and more efficient synthesis methods could expand its potential applications.
5. Investigation of its mechanism of action: The mechanism of action of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide is not fully understood. Further research is needed to fully elucidate its mechanism of action and potential uses.

Synthesis Methods

The synthesis of N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the starting materials, which are then combined in a series of reactions to produce the final product. The synthesis method is complex and requires careful attention to detail to ensure a high yield and purity of the product.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation. Some of the scientific research applications of this compound include:
1. Cancer Research: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been found to have anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
2. Neuroscience Research: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been studied for its potential applications in neuroscience research. It has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
3. Cardiovascular Research: N-(4-iodo-2-methylphenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been studied for its potential applications in cardiovascular research. It has been found to have vasodilatory effects and may be useful in the treatment of hypertension.